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Compound of Interest

Compound Name: 9-Bromo-10-phenylanthracene

Cat. No.: B179275

Technical Guide: 9-Bromo-10-phenylanthracene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and analytical characterization of 9-Bromo-10-phenylanthracene, a key intermediate in the
development of advanced materials for various research applications.

Core Chemical and Physical Properties

9-Bromo-10-phenylanthracene is a halogenated aromatic hydrocarbon. Its core structure,
based on anthracene, makes it a valuable building block in organic synthesis, particularly for
materials used in proteomics research and organic light-emitting diodes (OLEDs).[1] The key
guantitative data for this compound are summarized in the table below.
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Property Value

Molecular Weight 333.23 g/mol

Molecular Formula C20H13Br

CAS Number 23674-20-6

Melting Point 154-155 °C

Boiling Point 449.7+14.0 °C (Predicted)

Appearance Pale yellow to green-yellow powder
Insoluble in water. Soluble in hot toluene and

Solubility dimethylformamide. Slightly soluble in
Chloroform and Methanol.[2]

Synthesis Workflow

The synthesis of 9-Bromo-10-phenylanthracene is typically a multi-step process. The
following diagram illustrates a common synthetic route, starting from anthracene.
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Step 1: Bromination of Anthracene

Anthracene

N-Bromosuccinimide (NBS)
Chloroform (CHCIs)
G—Bromoanth racena

Step 2: Suzuki Coupling

G—Bromoanth racena

Phenylboronic Acid
Pd(PPhs)s, K2CO3
Toluene, Ethanol

l

9-Phenylanthracene

Step 3: Bromination of 9-Phenylanthracene

G—Phenylanthracena

N-Bromosuccinimide (NBS)
Chloroform (CHCIs)

l

9-Bromo-10-phenylanthracene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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